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Compound of Interest

Compound Name:
1-Hydroxy-2,5-dioxopyrrolidine-3-

sulfonic acid

Cat. No.: B1203968 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This document provides essential, immediate safety and logistical information for

the disposal of 1-Hydroxy-2,5-dioxopyrrolidine-3-sulfonic acid, commonly known as Sulfo-

NHS.

Immediate Safety and Handling Precautions
While 1-Hydroxy-2,5-dioxopyrrolidine-3-sulfonic acid (as its sodium salt, Sulfo-NHS) is

generally not classified as a hazardous substance, it is crucial to handle it with care to minimize

any potential risks.[1][2] It may cause skin and eye irritation.[3] Therefore, appropriate personal

protective equipment (PPE) should always be worn.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety glasses or goggles are recommended.[1]

Hand Protection: Handle with nitrile rubber gloves.[1]

Body Protection: Wear a lab coat.

In case of accidental exposure, follow these first-aid measures:
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Eye Contact: Immediately flush eyes with plenty of water, occasionally lifting the upper and

lower eyelids.[2] If irritation persists, seek medical attention.[2]

Skin Contact: Wash off immediately with soap and plenty of water.[1]

Inhalation: Move the affected person to fresh air. If the person is not breathing, give artificial

respiration. Contact a physician if necessary.[1]

Ingestion: Wash out the mouth with water. Do not give anything by mouth to an unconscious

person.[1]

Summary of Hazard Information
Hazard Classification Description Primary Route of Exposure

Skin Corrosion/Irritation May cause skin irritation.[3] Dermal Contact

Serious Eye Damage/Irritation
May cause serious eye

irritation.[3]
Eye Contact

Respiratory Irritation
May cause respiratory irritation

upon inhalation of dust.[3]
Inhalation

Step-by-Step Disposal Protocol
The recommended disposal method for 1-Hydroxy-2,5-dioxopyrrolidine-3-sulfonic acid is to

send it to an approved waste disposal facility.[3][4][5] Always adhere to local, state, and federal

regulations for chemical waste disposal.

1. Waste Collection and Storage:

Solid Waste:

Collect excess or expired solid 1-Hydroxy-2,5-dioxopyrrolidine-3-sulfonic acid in its

original container or a clearly labeled, compatible, and sealable container.

Store the waste container in a designated, well-ventilated chemical waste storage area,

away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[3]
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Solutions:

Collect aqueous solutions containing 1-Hydroxy-2,5-dioxopyrrolidine-3-sulfonic acid in

a dedicated, labeled, and sealed waste container.

Do not mix with other waste streams unless compatibility has been confirmed.

2. Handling Spills:

In the event of a spill, avoid creating dust.[1]

Wear appropriate PPE.

For dry spills, carefully sweep or scoop the material into a suitable, closed container for

disposal.[1][6]

For wet spills, absorb the liquid with an inert material (e.g., vermiculite, sand, or earth) and

place it in a sealed container for disposal.

Wash the spill area thoroughly with water.[7]

3. Final Disposal:

Arrange for the collection of the chemical waste by a licensed hazardous waste disposal

company.

Ensure all containers are properly labeled with the chemical name and any associated

hazards.

Do not dispose of 1-Hydroxy-2,5-dioxopyrrolidine-3-sulfonic acid down the drain unless

permitted by local regulations, as it is advised to prevent the product from entering drains or

water courses.[8]
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Start: Disposal of
1-Hydroxy-2,5-dioxopyrrolidine-3-sulfonic acid

Is the waste solid or an aqueous solution?

Collect in a labeled,
sealable container for solid waste.

Solid

Collect in a labeled,
sealable container for aqueous waste.

Solution

Is there a spill?

Sweep up solid spill,
avoiding dust creation.

Place in a sealed container.

Yes (Solid)

Absorb liquid spill with
inert material.

Place in a sealed container.

Yes (Liquid)

Store waste container in a designated
chemical waste storage area.

No

Arrange for pickup by a
licensed waste disposal company.

End of Disposal Process

Click to download full resolution via product page

Caption: Disposal workflow for 1-Hydroxy-2,5-dioxopyrrolidine-3-sulfonic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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